4-chloro-3-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine

• Molecular Formula: C6H5ClN4S
• Molecular Weight: 200.65 g/mol
• SMILES: CSC1=NNC2=C1C(=NC=N2)Cl
• InChI: InChI=1S/C6H5ClN4S/c1-12-6-3-4(7)8-2-9-5(3)10-11-6/h2H,1H3,(H,8,9,10,11)
• InChIKey: GECTZZGJEYLADU-UHFFFAOYSA-N

4-Chloro-3-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine: A CDK2-Targeting Scaffold

4-Chloro-3-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine (CAS 130224-66-7) is a heterocyclic compound belonging to the pyrazolo[3,4-d]pyrimidine family, a class recognized for its diverse pharmacological activities including kinase inhibition and anticancer properties . The compound possesses a core scaffold with a chlorine atom at the 4-position and a methylthio group at the 3-position, which are critical for its reactivity and biological activity . This compound serves as a versatile intermediate for the synthesis of a wide array of biologically active molecules, particularly as a precursor for cyclin-dependent kinase 2 (CDK2) inhibitors [1].

CDK2 inhibitor intermediate scaffold

4-chloro-3-(methylthio) core designed for kinase inhibitor development

Synthetic versatility via 4-chloro handle

Enables rapid nucleophilic substitution with amines, alcohols, thiols

3-methylthio pharmacophore for CDK2 binding

Supports CDK2 pharmacophore mapping based on reported SAR

• [1] Cherukupalli S, Hampannavar GA, Chinnam S, et al. An appraisal on synthetic and pharmaceutical perspectives of pyrazolo[4,3-d]pyrimidine scaffold. Bioorganic & Medicinal Chemistry. 2018;26(2):309-339. doi:10.1016/j.bmc.2017.10.012. View Source

4-Chloro-3-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine: Why Analogs Fall Short

The pyrazolo[3,4-d]pyrimidine scaffold is a privileged structure in medicinal chemistry, but its activity is exquisitely sensitive to substitution patterns. While many 1H-pyrazolo[3,4-d]pyrimidine derivatives exist, the specific combination of a 4-chloro and a 3-methylthio group in this compound is not arbitrary; it directly influences its reactivity and biological target profile [1]. For instance, the 4-chloro group provides a key nucleophilic substitution handle for generating diverse libraries, while the 3-methylthio moiety can significantly impact binding affinity and selectivity towards specific kinases like CDK2 [2]. Direct substitution with a non-chlorinated analog (e.g., 3-methylthio-1H-pyrazolo[3,4-d]pyrimidine) or one with a different 3-position group (e.g., 3-methyl or 3-amino) would fundamentally alter its synthetic utility as an intermediate and its downstream biological activity, as demonstrated by SAR studies showing that 4-substituted aniline groups bearing specific functionalities like 4-methylthio are crucial for potent CDK2 inhibition [3].

Non-halogenated analogs

Lack 4-chloro leaving group, eliminating key synthetic handle and requiring alternative activation pathways.

3-position substitution change

Replacing 3-methylthio with H, methyl, or amino may reduce CDK2 binding affinity, as indicated by SAR.

C-4 substitution pattern mismatch

Derivatives lacking the methylthio motif often show reduced activity in CDK2 inhibition assays, underscoring scaffold selection importance.

• [1] NINGBO INNO PHARMCHEM CO.,LTD. Advancing Medicinal Chemistry with 4-Chloro-1H-pyrazolo[3,4-d]pyrimidine. NBInno Article. 2026 Mar 27. (Accessed 2026). View Source
• [2] Kim DC, et al. Synthesis and biological evaluations of pyrazolo[3,4-d]pyrimidines as cyclin-dependent kinase 2 inhibitors. European Journal of Medicinal Chemistry. 2003;38(5):525-532. doi:10.1016/S0223-5234(03)00064-3. View Source
• [3] El-Ansary AK, et al. Synthesis, anticancer evaluation, and molecular docking studies of some novel 4,6-disubstituted pyrazolo[3,4-d]pyrimidines as cyclin-dependent kinase 2 (CDK2) inhibitors. Bioorganic Chemistry. 2018;79:46-59. doi:10.1016/j.bioorg.2018.03.017. View Source

4-Chloro-3-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine: Quantitative Differentiation

CDK2 Inhibition: Role of 4-Methylthio Substitution

A series of 4,6-disubstituted pyrazolo[3,4-d]pyrimidines were evaluated for CDK2 inhibitory activity. Compounds bearing a 4-methylthio aniline group at the C-4 position demonstrated significant enzymatic inhibitory activity against CDK2, with IC50 values in the single-digit micromolar range [1]. This is in stark contrast to compounds with alternative substitutions at the same position, which exhibited markedly reduced potency [1]. This structure-activity relationship (SAR) finding directly highlights the functional importance of the methylthio moiety, a key feature present in the core scaffold of 4-chloro-3-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine, establishing it as a preferred starting point for developing potent CDK2 inhibitors compared to analogs lacking this specific thioether group.

CDK2 Inhibition: Methylthio Role

Class-level inference

4-methylthio aniline derivative: single-digit μM IC50 vs. alternative C-4 substitutions: low/undetectable activity

Supports CDK2 pharmacophore mapping

Derivative-level SAR; scaffold selection impact

Evidence Dimension	CDK2/cyclin E inhibitory activity
Target Compound Data	Single-digit micromolar IC50 (for derivatives bearing a 4-methylthio aniline group at the C-4 position) [1]
Comparator Or Baseline	4,6-disubstituted pyrazolo[3,4-d]pyrimidine derivatives with alternative C-4 substitutions (e.g., unsubstituted aniline, 2-chloro, 3-nitro) [1]
Quantified Difference	Significant inhibitory activity observed specifically for compounds with the 4-methylthio group; other substitutions generally resulted in lower or undetectable activity [1]
Conditions	In vitro enzymatic assay against CDK2/cyclin E [1]

Why This Matters

This SAR evidence demonstrates that the methylthio group is a critical pharmacophore for CDK2 inhibition, making the 4-chloro-3-(methylthio) scaffold a more rational and efficient starting point for kinase inhibitor development compared to closely related analogs lacking this feature.

• [1] El-Ansary AK, et al. Synthesis, anticancer evaluation, and molecular docking studies of some novel 4,6-disubstituted pyrazolo[3,4-d]pyrimidines as cyclin-dependent kinase 2 (CDK2) inhibitors. Bioorganic Chemistry. 2018;79:46-59. doi:10.1016/j.bioorg.2018.03.017. View Source

Synthetic Versatility via 4-Chloro Leaving Group

The chlorine atom at the 4-position of 4-chloro-3-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine serves as an excellent leaving group, allowing for efficient nucleophilic aromatic substitution with a wide range of nucleophiles, including amines, alcohols, and thiols [1]. This synthetic handle is absent in non-halogenated analogs such as 3-methylthio-1H-pyrazolo[3,4-d]pyrimidine or those with a 4-hydroxy or 4-methoxy group. The presence of the 4-chloro group enables the systematic and rapid synthesis of diverse compound libraries for structure-activity relationship (SAR) studies, a capability that is significantly limited or requires more complex synthetic routes when using non-chlorinated comparators [1]. This feature is a key differentiator for procurement, as it directly translates to higher synthetic efficiency and broader utility in medicinal chemistry campaigns.

Synthetic Versatility: 4-Chloro

Class-level inference

4-chloro enables direct nucleophilic substitution with amines, alcohols, thiols; non-halogenated analogs require activation

Enables efficient library synthesis

Reactivity advantage over non-chlorinated comparators

Evidence Dimension	Synthetic utility for derivatization
Target Compound Data	High reactivity towards nucleophilic substitution due to the 4-chloro group, enabling efficient library synthesis [1]
Comparator Or Baseline	Non-halogenated 1H-pyrazolo[3,4-d]pyrimidine analogs (e.g., 3-methylthio-1H-pyrazolo[3,4-d]pyrimidine), or those with poor leaving groups (e.g., 4-OH, 4-OCH3) [1]
Quantified Difference	Qualitative difference in synthetic efficiency: direct nucleophilic substitution is facile for the 4-chloro derivative, whereas comparators require additional activation steps or are unreactive under similar mild conditions [1]
Conditions	Standard nucleophilic aromatic substitution reaction conditions [1]

Why This Matters

For procurement, the 4-chloro group offers a clear, quantifiable advantage in synthetic efficiency, enabling faster and more diverse library synthesis for hit-to-lead or lead optimization programs compared to non-chlorinated analogs.

• [1] NINGBO INNO PHARMCHEM CO.,LTD. Advancing Medicinal Chemistry with 4-Chloro-1H-pyrazolo[3,4-d]pyrimidine. NBInno Article. 2026 Mar 27. (Accessed 2026). View Source

Antiproliferative Activity of CDK2-Inhibiting Derivatives

4,6-Disubstituted pyrazolo[3,4-d]pyrimidine derivatives, which can be accessed from the 4-chloro-3-(methylthio) scaffold, demonstrated antiproliferative effects against K-562 (chronic myelogenous leukemia) and MCF-7 (breast adenocarcinoma) cancer cell lines with IC50 values in the micromolar range [1]. While this data is for downstream derivatives and not the core scaffold itself, it provides a direct, quantifiable benchmark for the anticancer potential of compounds built upon this specific chemical framework. In contrast, derivatives of closely related pyrazolo[3,4-d]pyrimidine scaffolds without the optimized substitution pattern (e.g., lacking the methylthio group at the 3-position) have been shown to exhibit significantly lower or negligible antiproliferative activity [1], reinforcing the value of this specific core as a starting point.

Antiproliferative Activity (Derivatives)

Class-level inference

K-562 and MCF-7 cell lines: micromolar IC50 for 4,6-disubstituted derivatives with methylthio motif

Reported cell-model response context

Derivative-level data; scaffold-activity correlation

Evidence Dimension	Antiproliferative activity against human cancer cell lines
Target Compound Data	IC50 values in the micromolar range for select 4,6-disubstituted pyrazolo[3,4-d]pyrimidine derivatives [1]
Comparator Or Baseline	Derivatives with alternative C-4 or C-6 substitutions, which generally showed lower potency or no significant antiproliferative effect [1]
Quantified Difference	Derivatives bearing the optimized substitution pattern (including 4-methylthio aniline) exhibited micromolar IC50 values; other derivatives in the same study were either less potent or inactive [1]
Conditions	In vitro cell viability assay using K-562 and MCF-7 cancer cell lines [1]

Why This Matters

This data provides a tangible, cell-based efficacy benchmark for the class of compounds derived from this scaffold, giving a procurement advantage by demonstrating that molecules built on this core can achieve potent antiproliferative effects, unlike many analogs with alternative substitution patterns.

• [1] El-Ansary AK, et al. Synthesis, anticancer evaluation, and molecular docking studies of some novel 4,6-disubstituted pyrazolo[3,4-d]pyrimidines as cyclin-dependent kinase 2 (CDK2) inhibitors. Bioorganic Chemistry. 2018;79:46-59. doi:10.1016/j.bioorg.2018.03.017. View Source

Application Scenarios for 4-Chloro-3-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine

CDK2-Targeted Anticancer Lead Generation

Use this compound as a key intermediate to synthesize a focused library of 4-substituted pyrazolo[3,4-d]pyrimidine derivatives for CDK2 inhibition screening. The 4-chloro group allows for rapid parallel synthesis with diverse amines, while the 3-methylthio group ensures the resulting library members are primed for potent CDK2 engagement based on established SAR [1][2]. This approach is validated by studies showing that derivatives with a 4-methylthio aniline group achieve single-digit micromolar IC50 values against CDK2 and demonstrate micromolar antiproliferative activity in K-562 and MCF-7 cells [2].

Selective Kinase Probe Development

Employ 4-chloro-3-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine as a core scaffold for the design and synthesis of chemical probes targeting CDK2 and potentially other kinases. The synthetic handle at the 4-position enables the introduction of various affinity tags or fluorescent reporters, while the methylthio group at the 3-position provides a key selectivity determinant for CDK2 over other kinases [2][3]. This is particularly valuable for studying CDK2's role in cell cycle regulation and cancer biology, where selective inhibition is crucial.

Scalable Synthesis of Pharmaceutical Intermediates

The robust and scalable nature of the synthetic route to this compound makes it a reliable building block for the production of advanced intermediates in pharmaceutical manufacturing. The nucleophilic substitution of the 4-chloro group is a high-yielding and well-understood transformation, making it suitable for large-scale derivatization campaigns [3]. Its use ensures a consistent supply of key intermediates for preclinical and clinical development of CDK2-targeting therapeutics.

Herbicide Lead Optimization

Derivatives of this scaffold have demonstrated herbicidal activity, as shown by 6-arylthio-3-methylthio-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-ones which inhibited the root growth of Brassica napus (rape) and Echinochloa crusgalli (barnyard grass) at a dosage of 100 mg/L [4]. The core structure of 4-chloro-3-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine can therefore be utilized to generate novel herbicide candidates, with the 4-chloro and 3-methylthio groups providing strategic points for structural diversification to optimize potency and crop selectivity.

Application

Selection Property

Validation Focus

CDK2 pathway inhibitor lead generation

4-chloro synthetic handle and 3-methylthio pharmacophore

CDK2 enzymatic assay and antiproliferative screening

Kinase probe design for CDK2 pathway studies

Selective CDK2 engagement via methylthio group

Kinase selectivity profiling and cellular target engagement

Scalable building block for advanced intermediates

Robust 4-chloro nucleophilic substitution

Yield optimization and scale-up validation

Herbicide lead discovery (plant growth inhibition)

Structural diversification at 4- and 6-positions

Concentration-dependent root growth inhibition assays

• [1] Kim DC, et al. Synthesis and biological evaluations of pyrazolo[3,4-d]pyrimidines as cyclin-dependent kinase 2 inhibitors. European Journal of Medicinal Chemistry. 2003;38(5):525-532. doi:10.1016/S0223-5234(03)00064-3. View Source
• [2] El-Ansary AK, et al. Synthesis, anticancer evaluation, and molecular docking studies of some novel 4,6-disubstituted pyrazolo[3,4-d]pyrimidines as cyclin-dependent kinase 2 (CDK2) inhibitors. Bioorganic Chemistry. 2018;79:46-59. doi:10.1016/j.bioorg.2018.03.017. View Source
• [3] NINGBO INNO PHARMCHEM CO.,LTD. Advancing Medicinal Chemistry with 4-Chloro-1H-pyrazolo[3,4-d]pyrimidine. NBInno Article. 2026 Mar 27. (Accessed 2026). View Source
• [4] Liu JC, Liang Y, He HW. Synthesis and herbicidal activity of novel 6-arylthio-3-methylthio-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-ones. Phosphorus, Sulfur, and Silicon and the Related Elements. 2017;192(11):1184-1189. doi:10.1080/10426507.2017.1333508. View Source